Cas no 646451-67-4 (L-Lysine,L-prolyl-L-lysyl-L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl-)

• Product Name: L-Lysine,L-prolyl-L-lysyl-L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl-
• CAS No: 646451-67-4
• MF: C₈₂H₁₄₆N₂₄O₂₂
• MW: 1820.18425893784
• CID: 420809
• Update Time: 2024-01-29

L-Lysine,L-prolyl-L-lysyl-L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysine,L-prolyl-L-lysyl-L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl-
• L-Lysine,L-prolyl-L-lysyl-L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-i
• L-Lysine, L-prolyl-L-lysyl-L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl- (9CI)

• Inchi： 1S/C82H146N24O22/c1-7-46(5)65(103-70(115)51(24-11-16-36-85)94-69(114)50(23-10-15-35-84)93-68(113)49(22-9-14-34-83)92-67(112)48-27-19-39-91-48)78(123)95-52(30-32-61(88)109)71(116)102-64(45(3)4)77(122)99-56(42-63(90)111)72(117)100-57(43-107)73(118)96-53(25-12-17-37-86)80(125)105-40-21-29-60(105)76(121)101-58(44-108)74(119)104-66(47(6)8-2)79(124)97-54(31-33-62(89)110)81(126)106-41-20-28-59(106)75(120)98-55(82(127)128)26-13-18-38-87/h45-60,64-66,91,107-108H,7-44,83-87H2,1-6H3,(H2,88,109)(H2,89,110)(H2,90,111)(H,92,112)(H,93,113)(H,94,114)(H,95,123)(H,96,118)(H,97,124)(H,98,120)(H,99,122)(H,100,117)(H,101,121)(H,102,116)(H,103,115)(H,104,119)(H,127,128)/t46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,64-,65-,66-/m0/s1
• InChI Key： FXHCOIDZPVFEML-IFPKQFLBSA-N
• SMILES： C(O)(=O)[C@H](CCCCN)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCC(N)=O)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 1819.10538

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 2037.9±65.0 °C(Predicted)
• PSA: 768.08
• pka: 3.60±0.21(Predicted)